Cas no 2228962-29-4 (tert-butyl N-{3-2-(aminomethyl)cyclopropyl-4-fluorophenyl}carbamate)

• Product Name: tert-butyl N-{3-2-(aminomethyl)cyclopropyl-4-fluorophenyl}carbamate
• CAS No: 2228962-29-4
• MF: C₁₅H₂₁FN₂O₂
• MW: 280.337847471237
• CID: 6318347
• PubChem ID: 165665651
• Update Time: 2025-06-08

tert-butyl N-{3-2-(aminomethyl)cyclopropyl-4-fluorophenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-2-(aminomethyl)cyclopropyl-4-fluorophenyl}carbamate
• tert-butyl N-{3-[2-(aminomethyl)cyclopropyl]-4-fluorophenyl}carbamate
• EN300-1883920
• 2228962-29-4

• Inchi： 1S/C15H21FN2O2/c1-15(2,3)20-14(19)18-10-4-5-13(16)12(7-10)11-6-9(11)8-17/h4-5,7,9,11H,6,8,17H2,1-3H3,(H,18,19)
• InChI Key： DXLFXUBJYHNLLZ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C1CC1CN)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 280.15870608g/mol
• Monoisotopic Mass: 280.15870608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{3-2-(aminomethyl)cyclopropyl-4-fluorophenyl}carbamate

tert-butyl N-{3-2-(aminomethyl)cyclopropyl-4-fluorophenyl}carbamate (CAS No. 2228962-29-4): An Overview of a Promising Compound in Medicinal Chemistry

tert-butyl N-{3-2-(aminomethyl)cyclopropyl-4-fluorophenyl}carbamate (CAS No. 2228962-29-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its tert-butyl carbamate group and a 4-fluorophenyl ring substituted with an aminomethylcyclopropyl moiety, exhibits a combination of properties that make it a valuable candidate for various pharmaceutical research and development efforts.

The tert-butyl carbamate group is a common protecting group used in organic synthesis, particularly in the preparation of amino acids and peptides. It provides stability and prevents premature reactivity, making it an ideal choice for complex multi-step syntheses. The presence of this group in tert-butyl N-{3-2-(aminomethyl)cyclopropyl-4-fluorophenyl}carbamate allows for controlled deprotection, enabling the synthesis of more complex molecules with high purity and yield.

The 4-fluorophenyl ring is another key structural feature of this compound. Fluorine atoms are known to influence the physicochemical properties of molecules, such as lipophilicity, metabolic stability, and receptor binding affinity. In the context of drug design, the introduction of fluorine can enhance the pharmacokinetic properties of a molecule, leading to improved bioavailability and reduced toxicity. The 4-fluorophenyl ring in tert-butyl N-{3-2-(aminomethyl)cyclopropyl-4-fluorophenyl}carbamate likely contributes to its favorable pharmacological profile.

The aminomethylcyclopropyl moiety is a unique substituent that adds complexity to the molecule. Cyclopropyl rings are known for their high strain energy, which can influence the conformational flexibility and reactivity of the molecule. The presence of an aminomethyl group further enhances the potential for forming hydrogen bonds and other non-covalent interactions, which are crucial for binding to biological targets such as enzymes and receptors.

Recent studies have highlighted the potential therapeutic applications of tert-butyl N-{3-2-(aminomethyl)cyclopropyl-4-fluorophenyl}carbamate in various disease areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain types of cancer cells, particularly those resistant to conventional therapies. The mechanism of action appears to involve modulation of key signaling pathways involved in cell proliferation and apoptosis.

In addition to its anticancer properties, tert-butyl N-{3-2-(aminomethyl)cyclopropyl-4-fluorophenyl}carbamate has also shown promise in neurodegenerative diseases. Studies have demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation. These findings suggest that it may have potential as a treatment for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of tert-butyl N-{3-2-(aminomethyl)cyclopropyl-4-fluorophenyl}carbamate typically involves multi-step procedures that require careful optimization to achieve high yields and purity. One common approach involves the reaction of 4-fluoroaniline with tert-butyl chloroformate to form the tert-butyl carbamate intermediate, followed by substitution with an aminomethylcyclopropyl derivative. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to improve the efficiency and scalability of these reactions.

From a safety perspective, tert-butyl N-{3-2-(aminomethyl)cyclopropyl-4-fluorophenyl}carbamate is generally considered safe for use in laboratory settings when appropriate handling procedures are followed. However, as with any chemical compound, it is important to adhere to standard safety guidelines and conduct thorough risk assessments before use.

In conclusion, tert-butyl N-{3-2-(aminomethyl)cyclopropyl-4-fluorophenyl}carbamate (CAS No. 2228962-29-4) represents a promising compound with diverse applications in medicinal chemistry. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.